Cas no 73855-82-0 (1-(1H-Benzo[7]annulen-1-yl)-N-methylazetidin-3-amine)
![1-(1H-Benzo[7]annulen-1-yl)-N-methylazetidin-3-amine structure](https://www.kuujia.com/scimg/cas/73855-82-0x500.png)
73855-82-0 structure
Product name:1-(1H-Benzo[7]annulen-1-yl)-N-methylazetidin-3-amine
CAS No:73855-82-0
MF:C15H18N2
MW:226.316823482513
CID:2673146
1-(1H-Benzo[7]annulen-1-yl)-N-methylazetidin-3-amine Chemical and Physical Properties
Names and Identifiers
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- N-Methyl-1-(1H-benzocyclohepten-1-yl)-3-azetidinamine
- 1-(1H-Benzo[7]annulen-1-yl)-N-methylazetidin-3-amine
-
- Inchi: 1S/C15H18N2/c1-16-13-10-17(11-13)15-9-5-7-12-6-3-2-4-8-14(12)15/h2-9,13,15-16H,10-11H2,1H3
- InChI Key: SMTXJESXZZBUMV-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=C3C=CC=CC=C23)CC(C1)NC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 446
- Topological Polar Surface Area: 15.3
1-(1H-Benzo[7]annulen-1-yl)-N-methylazetidin-3-amine Related Literature
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Bruno C. Batista,Elton Sitta,Markus Eiswirth,Hamilton Varela Phys. Chem. Chem. Phys., 2008,10, 6686-6692
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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